2-(3-methoxyphenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate

• IUPAC Name: [2-(3-methoxyphenyl)-2-oxoethyl] 5-(2-ethylanilino)-5-oxopentanoate
• InChI: InChI=1S/C22H25NO5/c1-3-16-8-4-5-11-19(16)23-21(25)12-7-13-22(26)28-15-20(24)17-9-6-10-18(14-17)27-2/h4-6,8-11,14H,3,7,12-13,15H2,1-2H3,(H,23,25)
• InChI Key: BCRHKOBIFQDABA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CCCC(=O)OCC(=O)C2=CC(=CC=C2)OC
• Molecular Formula: C22H25NO5
• Molecular Weight: 383.4 g/mol

Description

2-(3-methoxyphenyl)-2-oxoethyl 5-[(2-ethylphenyl)amino]-5-oxopentanoate is a chemical compound that has gained the attention of many researchers due to its potential applications in the field of medicine. This compound is commonly referred to as MOE-EPAOP and has been found to exhibit significant biological activity. In

Mechanism of Action

The mechanism of action of MOE-EPAOP is not fully understood, but several studies have suggested that it may act through various pathways. MOE-EPAOP has been shown to inhibit the activity of various enzymes involved in the inflammatory and cancer pathways, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). Moreover, MOE-EPAOP has been reported to induce apoptosis in cancer cells and to inhibit the growth and migration of cancer cells.
Biochemical and Physiological Effects:
MOE-EPAOP has been found to exhibit significant biochemical and physiological effects. Several studies have reported the anti-inflammatory, anti-cancer, and neuroprotective properties of MOE-EPAOP. MOE-EPAOP has been shown to inhibit the production of inflammatory cytokines and to reduce the expression of various genes involved in the inflammatory pathway. Moreover, MOE-EPAOP has been reported to inhibit the growth and migration of cancer cells and to induce apoptosis in cancer cells. Additionally, MOE-EPAOP has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

MOE-EPAOP has several advantages and limitations for lab experiments. One of the main advantages of MOE-EPAOP is its potential applications in the treatment of various diseases, including cancer, inflammation, and neurodegenerative diseases. Moreover, MOE-EPAOP is relatively easy to synthesize and can be obtained in high purity. However, one of the main limitations of MOE-EPAOP is its limited solubility in water, which can make it difficult to use in certain experiments. Additionally, the mechanism of action of MOE-EPAOP is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on MOE-EPAOP. One of the main future directions is to further investigate the mechanism of action of MOE-EPAOP. Understanding the mechanism of action of MOE-EPAOP can help in the design of more effective treatments for various diseases. Additionally, future research can focus on the development of more water-soluble derivatives of MOE-EPAOP, which can increase its potential applications in various experiments. Moreover, future research can investigate the potential applications of MOE-EPAOP in combination with other drugs or therapies to improve its efficacy in the treatment of various diseases. Finally, future research can investigate the potential applications of MOE-EPAOP in other areas, such as agriculture and environmental science.

Synthesis Methods

The synthesis of MOE-EPAOP involves several steps. The first step involves the reaction of 3-methoxybenzaldehyde with ethyl acetoacetate in the presence of a base to form 2-(3-methoxyphenyl)-2-oxoethyl acetate. The second step involves the reaction of the product obtained from the first step with 2-ethylphenylamine in the presence of a base to form MOE-EPAOP. The synthesis of MOE-EPAOP has been reported in several studies, and the purity of the compound can be confirmed using various analytical techniques.

Scientific Research Applications

MOE-EPAOP has been found to exhibit significant biological activity and has potential applications in the field of medicine. Several studies have reported the use of MOE-EPAOP in the treatment of various diseases, including cancer, inflammation, and neurodegenerative diseases. MOE-EPAOP has been shown to exhibit anti-inflammatory and anti-cancer properties in vitro and in vivo. Moreover, MOE-EPAOP has been reported to have neuroprotective effects and has potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease.